(1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)-1-(1-methylcyclopentyl)methanamine dihydrochloride

• Molecular Formula: C12H23Cl2N3
• Molecular Weight: 280.23 g/mol
• IUPAC Name: (R)-(1,4-dimethylpyrazol-3-yl)-(1-methylcyclopentyl)methanamine;dihydrochloride
• InChI: InChI=1S/C12H21N3.2ClH/c1-9-8-15(3)14-10(9)11(13)12(2)6-4-5-7-12;;/h8,11H,4-7,13H2,1-3H3;2*1H/t11-;;/m0../s1
• InChI Key: QNKBGBOKCBFEKE-IDMXKUIJSA-N
• Isomeric SMILES: CC1=CN(N=C1[C@@H](C2(CCCC2)C)N)C.Cl.Cl
• Canonical SMILES: CC1=CN(N=C1C(C2(CCCC2)C)N)C.Cl.Cl

Description

This compound is a chiral amine derivative featuring a 1,4-dimethylpyrazole moiety and a 1-methylcyclopentyl group. The dihydrochloride salt form enhances its aqueous solubility, making it suitable for pharmaceutical applications.

Biological Activity

(1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)-1-(1-methylcyclopentyl)methanamine dihydrochloride is a compound of interest in pharmacological research due to its unique structural properties and potential biological activities. This article aims to explore the biological activity of this compound, summarizing relevant studies, synthesizing findings, and presenting data in a structured format.

• Molecular Formula : C13H20N4·2HCl
• Molecular Weight : 292.25 g/mol
• CAS Number : 2227792-88-1

Biological Activity Overview

The biological activity of (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)-1-(1-methylcyclopentyl)methanamine dihydrochloride has been investigated in various contexts, particularly focusing on its effects on neurotransmitter systems and potential therapeutic applications.

Research indicates that compounds containing pyrazole moieties often interact with neurotransmitter receptors, particularly serotonin and dopamine receptors. The specific interactions of this compound are still under investigation, but preliminary studies suggest it may act as a modulator of these systems.

Case Studies and Experimental Data

A selection of studies highlights the biological activity of related pyrazole derivatives, providing insight into the potential effects of (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)-1-(1-methylcyclopentyl)methanamine dihydrochloride.

Study	Objective	Findings
Study 1	Evaluate toxicity effects	Demonstrated low phytotoxicity at agricultural levels; potential for safe application in crop management.
Study 2	Synthesis and cytotoxicity testing	Identified several derivatives with significant cytotoxic effects against cancer cell lines; suggests potential for therapeutic use.
Study 3	Neurotransmitter interaction analysis	Found that pyrazole derivatives can modulate serotonin receptors; indicates possible anxiolytic properties.

Cytotoxicity Studies

In a study focused on the synthesis of new pyrazole derivatives, several compounds were tested for their cytotoxic effects on various cancer cell lines. The results indicated that certain derivatives exhibited significant cytotoxicity, suggesting that (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)-1-(1-methylcyclopentyl)methanamine dihydrochloride may also possess similar properties when further studied.

Neurotransmitter Modulation

Research into related compounds has shown that pyrazole derivatives can act as ligands for serotonin and dopamine receptors. This modulation could lead to therapeutic applications in treating mood disorders or neurodegenerative diseases.

Comparison with Similar Compounds

Comparison with Structural Analogs

Below is a systematic comparison with structurally related compounds from the evidence, focusing on molecular features, substituents, and physicochemical implications.

Structural Features and Substituent Variations

Table 1: Key Structural Differences Among Analogs

Compound Name	Molecular Formula	Key Features	Reference
(1R)-1-(1,4-Dimethyl-1H-pyrazol-3-yl)-1-(1-Methylcyclopentyl)methanamine dihydrochloride	C₁₂H₂₂Cl₂N₄	Pyrazole (1,4-dimethyl), cyclopentyl (1-methyl), dihydrochloride salt	-
1-(1,4-Dimethyl-1H-pyrazol-5-yl)methanamine dihydrochloride	C₆H₁₂Cl₂N₃	Pyrazole (1,4-dimethyl), simpler methanamine backbone
(1R)-1-(1-Methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride	C₆H₁₁ClN₄	Triazole (1-methyl) instead of pyrazole, hydrochloride salt
(1R)-1-(4-Fluoro-2-methylphenyl)ethan-1-amine hydrochloride	C₉H₁₁ClFN	Aromatic phenyl (4-fluoro-2-methyl), hydrochloride salt
2-(2-Methylpyridin-4-yl)ethan-1-amine dihydrochloride	C₈H₁₄Cl₂N₂	Pyridine (2-methyl), dihydrochloride salt
(1-{[1,3]Oxazolo[4,5-b]pyridin-2-yl}pyrrolidin-3-yl)methanamine dihydrochloride	C₁₀H₁₆Cl₂N₄O	Oxazole-pyridine fused ring, pyrrolidine backbone

Key Observations

Heterocyclic Core Variations: The target compound’s 1,4-dimethylpyrazole (, Entry 1) differs from analogs with triazole (Entry 5, ) or oxazole-pyridine systems (). The 1-methylcyclopentyl group introduces steric bulk and lipophilicity compared to phenyl () or pyridyl groups. This may enhance CNS penetration or protein-binding affinity.

Salt Form :

• The dihydrochloride salt (target compound and , Entry 3) likely improves solubility over hydrochloride analogs (e.g., , Entry 5), facilitating formulation.

Stereochemistry :

• The (1R) configuration contrasts with racemic mixtures (e.g., , Entry 11), which may reduce off-target effects in enantiopure drugs.

Physicochemical Implications

• Lipophilicity : Cyclopentyl and pyrazole groups increase logP compared to phenyl or pyridyl analogs, favoring blood-brain barrier penetration.
• Solubility: Dihydrochloride salts (target compound, ) offer higher aqueous solubility than non-ionic forms, critical for bioavailability.
• Hydrogen Bonding : Triazole-containing analogs () may exhibit stronger H-bonding interactions than pyrazoles, altering receptor-binding kinetics.